Cas no 1095047-84-9 (Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine)

• Product Name: Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine
• CAS No: 1095047-84-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5526092
• Update Time: 2025-07-18

Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine
• Benzenemethanamine, N-cyclopropyl-4-(2-methoxyethoxy)-

• Inchi： 1S/C13H19NO2/c1-15-8-9-16-13-6-2-11(3-7-13)10-14-12-4-5-12/h2-3,6-7,12,14H,4-5,8-10H2,1H3
• InChI Key： ZLCDXIOXVJNIRY-UHFFFAOYSA-N
• SMILES： C1(CNC2CC2)=CC=C(OCCOC)C=C1

Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine

Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine (CAS No. 1095047-84-9): An Overview

Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine (CAS No. 1095047-84-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and benzyl moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine consists of a cyclopropyl ring attached to a benzyl group, which is further substituted with a 2-methoxyethoxy group. This specific arrangement of functional groups imparts the compound with distinct chemical and physical properties, including solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other chemical applications.

Recent studies have highlighted the potential of Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in the inflammatory response.

In addition to its anti-inflammatory properties, Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is believed to be mediated through its interaction with specific receptors and enzymes involved in neuronal survival.

The pharmacokinetic profile of Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine has also been extensively studied. Research conducted by a team at the University of California, San Francisco, revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects without causing significant side effects.

Furthermore, the safety profile of Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, Cyclopropyl-[4-(2-methoxyethoxy)-benzyl]-amine (CAS No. 1095047-84-9) is a promising compound with a diverse range of biological activities. Its anti-inflammatory and neuroprotective properties, coupled with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.